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Compound of Interest

Compound Name: ML347

Cat. No.: B609147

Researchers and drug development professionals handling ML347 must adhere to strict
disposal procedures to ensure laboratory safety and environmental protection. This guide
provides essential, step-by-step information for the proper disposal of ML347, a potent and
selective ALK1 and ALK2 inhibitor.

Essential Safety and Handling Information

Before disposal, it is crucial to understand the handling and storage requirements for ML347.
This information is critical for minimizing risks to personnel and the environment.

Parameter Value Source
CAS Number 1062368-49-3 [1]
Appearance Light yellow to yellow solid MedChemExpress

-20°C for 3 years; 4°C for 2

Storage (Powder) [2]
years
) -80°C for 6 months; -20°C for 1
Storage (in Solvent) MedChemExpress
month
Solubility Soluble in DMSO [2]

Step-by-Step Disposal Protocol
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The proper disposal of ML347, as with any laboratory chemical, should be guided by the
information provided in the Safety Data Sheet (SDS) and in accordance with local, state, and
federal regulations. The following protocol provides a general framework for the safe disposal
of ML347 waste.

1. Waste ldentification and Segregation:

« ldentify all waste streams containing ML347. This includes pure, unused product,
contaminated consumables (e.g., pipette tips, vials, gloves), and solutions containing
ML347.

o Segregate ML347 waste from other laboratory waste. Do not mix it with non-hazardous
waste or other chemical waste unless explicitly permitted by your institution's environmental
health and safety (EHS) office.

2. Containerization and Labeling:

o Use chemically resistant, leak-proof containers for all ML347 waste. Ensure the containers
are compatible with the waste type (solid or liquid).

o Clearly label all waste containers with the words "Hazardous Waste," the full chemical name
"ML347," and any other identifiers required by your institution (e.g., CAS number,
concentration).

3. Disposal of Unused ML347:

e Unused or expired ML347 powder should be disposed of in its original container or a
securely sealed waste container.

e Do not dispose of solid ML347 down the drain.
4. Disposal of ML347 Solutions:

e Solutions containing ML347, including those in solvents like DMSO, must be collected as
hazardous waste.
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e Never pour ML347 solutions down the sink. This can contaminate waterways and damage
plumbing.

5. Disposal of Contaminated Materials:

o All lab materials that have come into contact with ML347, such as personal protective
equipment (PPE), weigh boats, and bench paper, should be considered contaminated.

o Place these materials in a designated, labeled hazardous waste container.

6. Arranging for Waste Pickup:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.
» Follow all institutional procedures for waste accumulation, storage, and pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of ML347
waste.
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Caption: A workflow diagram for the proper disposal of ML347 waste.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet (SDS) for ML347 and your institution's environmental health and safety (EHS)
guidelines for detailed and compliant disposal procedures. Regulations may vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of ML347: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609147#mI347-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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